Cas no 1150561-59-3 (4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester)

• Product Name: 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester
• CAS No: 1150561-59-3
• MF: C₁₈H₂₉BClFO₃Si
• MW: 386.768969297409
• MDL: MFCD12026093
• CID: 841605
• PubChem ID: 46739457
• Update Time: 2025-11-02

4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-FLUORO-5-(TBDMSO)PHENYLBORONIC ACID, PINACOL ESTER
• tert-Butyl(2-chloro-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)dimethylsilane
• tert-butyl-[2-chloro-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-dimethylsilane
• tert-Butyl[2-chloro-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]dimethylsilane
• DTXSID70675062
• 4-Chloro-2-fluoro-5-(tbdmso)phenylboronic acid,pinacol ester
• 4-Chloro-2-fluoro-5-(tert-butyldimethylsilyloxy)phenylboronic acid, pinacol ester
• 1150561-59-3
• 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic acid pinacol ester
• BS-19433
• 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic acid,
• 1,3,2-Dioxaborolane, 2-[4-chloro-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-fluorophenyl]-4,4,5,5-tetramethyl-
• CS-0174747
• J-003231
• MFCD12026093
• AKOS015893570
• 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester

• MDL： MFCD12026093
• Inchi： 1S/C18H29BClFO3Si/c1-16(2,3)25(8,9)22-15-10-12(14(21)11-13(15)20)19-23-17(4,5)18(6,7)24-19/h10-11H,1-9H3
• InChI Key： CWQFSWRDPKBURT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(B2OC(C)(C)C(C)(C)O2)C=C1O[Si](C)(C)C(C)(C)C)F

Computed Properties

• Exact Mass: 386.16500
• Monoisotopic Mass: 386.1651573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 412.4±45.0 °C at 760 mmHg
• Flash Point: 203.2±28.7 °C
• PSA: 27.69000
• LogP: 5.16230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester

Comprehensive Overview of 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester (CAS No. 1150561-59-3)

The compound 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester (CAS No. 1150561-59-3) is a highly specialized boronic acid derivative widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structural features, including the TBDMS-protected hydroxyl group and pinacol ester moiety, make it a valuable intermediate for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. Researchers and industries increasingly seek this compound due to its stability and reactivity under mild conditions, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the interest in boronic acid derivatives has surged, driven by their applications in drug discovery and catalysis. The 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester stands out due to its compatibility with diverse reaction conditions, enabling the synthesis of fluorinated and chlorinated aromatic compounds—a key focus in modern medicinal chemistry. Fluorinated compounds, in particular, are pivotal in developing therapeutics with enhanced metabolic stability and bioavailability, addressing current challenges in drug design.

The pinacol ester group in this compound offers exceptional stability against hydrolysis, making it ideal for storage and handling in industrial settings. This attribute is critical for researchers exploring high-throughput screening or multi-step synthetic routes. Additionally, the TBDMS protection ensures selective deprotection strategies, allowing precise functionalization of the aromatic ring—a feature highly valued in fragment-based drug design and combinatorial chemistry.

From an environmental perspective, the compound’s role in green chemistry initiatives cannot be overlooked. Its efficiency in cross-coupling reactions reduces the need for toxic catalysts or harsh conditions, aligning with global trends toward sustainable chemical processes. Laboratories and manufacturers prioritizing eco-friendly synthesis often incorporate such boronic esters to minimize waste and energy consumption, addressing regulatory and consumer demands for greener products.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity and structural integrity of 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester. These methods ensure compliance with stringent quality standards required in pharmaceutical applications. Furthermore, advancements in flow chemistry have enabled the scalable production of such intermediates, catering to the rising demand for precision-engineered chemicals in both academia and industry.

In summary, 4-Chloro-2-fluoro-5-(TBDMSO)phenylboronic Acid Pinacol Ester (CAS No. 1150561-59-3) represents a critical tool in modern synthetic chemistry, bridging gaps between molecular design and practical application. Its versatility, stability, and alignment with sustainable practices position it as a cornerstone in the development of next-generation therapeutics and functional materials.